Cas no 1087072-83-0 (3-Pyridineacetonitrile, 6-fluoro-4-iodo-)

3-Pyridineacetonitrile, 6-fluoro-4-iodo-, is a fluorinated and iodinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. The presence of both fluoro and iodo substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings. Its nitrile group further expands its synthetic applications, enabling transformations into carboxylic acids, amides, or heterocyclic scaffolds. The compound’s structural features contribute to its use in designing bioactive molecules, particularly in medicinal chemistry for targeted drug discovery. High purity and well-defined reactivity ensure consistent performance in complex synthetic pathways.

3-Pyridineacetonitrile, 6-fluoro-4-iodo- structure

1087072-83-0 structure

Product name:3-Pyridineacetonitrile, 6-fluoro-4-iodo-

CAS No:1087072-83-0

MF:C₇H₄FIN₂

MW:262.022936820984

CID:4905682

3-Pyridineacetonitrile, 6-fluoro-4-iodo- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridineacetonitrile, 6-fluoro-4-iodo-
- 2-Fluoro-4-iodopyridine-5-acetonitrile
- (6-Fluoro-4-iodo-pyridin-3-yl)-acetonitrile
- 2-(6-fluoro-4-iodopyridin-3-yl)acetonitrile
- Inchi： 1S/C7H4FIN2/c8-7-3-6(9)5(1-2-10)4-11-7/h3-4H,1H2
- InChI Key： TWCBACMXWWICMY-UHFFFAOYSA-N
- SMILES： IC1C=C(N=CC=1CC#N)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
XLogP3: 1.6
Topological Polar Surface Area: 36.7

3-Pyridineacetonitrile, 6-fluoro-4-iodo- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029006077-250mg	2-Fluoro-4-iodopyridine-5-acetonitrile	1087072-83-0	95%	250mg	$940.80	2023-09-04
Alichem	A029006077-500mg	2-Fluoro-4-iodopyridine-5-acetonitrile	1087072-83-0	95%	500mg	$1634.45	2023-09-04
Alichem	A029006077-1g	2-Fluoro-4-iodopyridine-5-acetonitrile	1087072-83-0	95%	1g	$3126.60	2023-09-04

3-Pyridineacetonitrile, 6-fluoro-4-iodo- Related Literature

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Additional information on 3-Pyridineacetonitrile, 6-fluoro-4-iodo-

Comprehensive Overview of 3-Pyridineacetonitrile, 6-fluoro-4-iodo- (CAS No. 1087072-83-0)

3-Pyridineacetonitrile, 6-fluoro-4-iodo- (CAS No. 1087072-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated and iodinated pyridine derivative is widely recognized for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "6-fluoro-4-iodo pyridine derivatives" and "CAS 1087072-83-0 applications", reflecting its growing relevance in modern chemistry.

The compound's molecular structure features a pyridine ring substituted with a fluoro group at the 6-position and an iodo group at the 4-position, along with an acetonitrile side chain. This combination of functional groups enhances its reactivity and versatility, enabling its use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. Searches for "fluoro-iodo pyridine synthesis" and "3-Pyridineacetonitrile uses" highlight the compound's role in advanced synthetic methodologies.

In recent years, the demand for 3-Pyridineacetonitrile, 6-fluoro-4-iodo- has surged due to its potential applications in drug discovery. The compound serves as a key building block for developing kinase inhibitors and other therapeutic agents targeting neurodegenerative diseases and cancer. Queries like "pyridine derivatives in drug development" and "CAS 1087072-83-0 in medicinal chemistry" underscore its importance in addressing global health challenges. Additionally, its agrochemical applications, particularly in designing novel pesticides, align with the rising interest in sustainable farming solutions.

From a technical perspective, the compound's stability and solubility profile make it suitable for diverse reaction conditions. Researchers often explore "6-fluoro-4-iodo-3-Pyridineacetonitrile solubility" and "handling fluorinated pyridines" to optimize experimental protocols. Its compatibility with green chemistry principles further amplifies its appeal, as industries seek eco-friendly alternatives. The compound's role in material science, particularly in organic electronics, is another area of growing interest, with searches for "pyridine-based materials for OLEDs" gaining traction.

Quality control and analytical characterization of 3-Pyridineacetonitrile, 6-fluoro-4-iodo- are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, as indicated by searches for "CAS 1087072-83-0 purity analysis". Suppliers and manufacturers emphasize batch-to-batch consistency to meet the stringent requirements of pharmaceutical and agrochemical industries. The compound's shelf life and storage conditions, often queried as "stability of iodinated pyridines", are also key considerations for end-users.

In conclusion, 3-Pyridineacetonitrile, 6-fluoro-4-iodo- (CAS No. 1087072-83-0) stands out as a multifaceted compound with broad applications across life sciences and materials engineering. Its structural uniqueness and functional adaptability continue to drive innovation, addressing contemporary challenges in health, agriculture, and technology. As research progresses, this compound is poised to remain a cornerstone in the development of next-generation solutions.